(S)-(tetrahydro-2H-pyran-3-yl)methanol

• IUPAC Name: [(3S)-oxan-3-yl]methanol
• InChI: InChI=1S/C6H12O2/c7-4-6-2-1-3-8-5-6/h6-7H,1-5H2/t6-/m0/s1
• InChI Key: VFTQJKSRDCKVQA-LURJTMIESA-N
• Canonical SMILES: C1CC(COC1)CO
• Isomeric SMILES: C1C[C@H](COC1)CO
• Molecular Formula: C6H12O2
• Molecular Weight: 116.16 g/mol

Description

Synthesis Analysis

Methanol is produced industrially from synthesis gas (a mixture of carbon monoxide and hydrogen), in a process that involves a number of different steps. The synthesis gas is first cleaned to remove impurities, then passed over a catalyst to produce methanol.

Molecular Structure Analysis

Methanol consists of a single carbon atom bonded to three hydrogen atoms and one oxygen atom. The oxygen atom is also bonded to a hydrogen atom, forming a hydroxyl (-OH) group.

Chemical Reactions Analysis

Methanol can undergo a variety of chemical reactions. It can be oxidized to produce formaldehyde, which can then be further oxidized to form formic acid. Methanol can also react with organic compounds to form methyl esters, which are used in a variety of applications including the production of biodiesel.

Physical And Chemical Properties Analysis

Methanol is a colorless, volatile liquid at room temperature. It is completely miscible with water and many organic solvents, making it a useful industrial solvent. Methanol has a boiling point of 64.7 °C and a melting point of -97.6 °C.

Mechanism of Action

Methanol is metabolized in the body by alcohol dehydrogenase to formaldehyde, which is then converted to formic acid. These metabolites can cause metabolic acidosis, neurological damage, and blindness.

Safety and Hazards

Methanol is highly toxic and can be absorbed through the skin, ingested, or inhaled. Exposure can lead to symptoms such as headache, dizziness, nausea, and in severe cases, blindness or death. It is also highly flammable and poses a risk of fire and explosion.

Future Directions

Methanol is being explored as a potential renewable energy source. It can be produced from biomass or synthesized from carbon dioxide and hydrogen, making it a promising option for storing renewable energy. Methanol fuel cells are also being developed as a clean and efficient technology for converting methanol into electricity.